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Compound of Interest

Compound Name: Dicyclopropyl ketone

CAS No.: 1121-37-5

Cat. No.: B103985

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dicyclopropyl ketone (C_7H_10O), also known as dicyclopropylmethanone, is a symmetrical

ketone featuring two cyclopropyl rings attached to a carbonyl group.[1] Its unique structural

characteristics, particularly the strained three-membered rings, influence its spectroscopic

properties and chemical reactivity. This technical guide provides a comprehensive overview of

the spectroscopic data for dicyclopropyl ketone, including Infrared (IR), Nuclear Magnetic

Resonance (¹H NMR and ¹³C NMR), and Mass Spectrometry (MS). Detailed experimental

protocols are provided to facilitate the replication of these analyses in a laboratory setting.

Spectroscopic Data
The following sections summarize the key spectroscopic data for dicyclopropyl ketone. The

data is presented in tabular format for clarity and ease of comparison.

Infrared (IR) Spectroscopy
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Infrared spectroscopy is a powerful technique for identifying functional groups within a

molecule. The IR spectrum of dicyclopropyl ketone is characterized by a strong absorption

band corresponding to the carbonyl (C=O) stretching vibration.

Table 1: Infrared (IR) Spectral Data for Dicyclopropyl Ketone

Wavenumber
(cm⁻¹)

Assignment Intensity Reference

~1715
C=O Stretch

(Saturated Ketone)
Strong [2]

~2991 C-H Stretch (Alkyl) Medium [2]

Note: The exact position of the carbonyl stretch can be influenced by the physical state of the

sample (e.g., neat liquid, solution). Conjugation with the cyclopropyl rings can also affect the

wavenumber of the C=O stretch.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the structure and chemical environment

of the hydrogen and carbon atoms within a molecule.

The ¹H NMR spectrum of dicyclopropyl ketone is relatively simple due to the molecule's

symmetry.

Table 2: ¹H NMR Spectral Data for Dicyclopropyl Ketone

Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Reference

~2.0 m 2H CH (methine) [1]

~0.9 m 8H CH₂ (methylene) [1]

Solvent: CDCl₃. The chemical shifts are referenced to tetramethylsilane (TMS) at 0 ppm.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b103985/docs?utm_src=pdf-body#spectroscopic-profile-of-dicyclopropyl-ketone-a-technical-guide
https://www.benchchem.com/product/b103985/docs?utm_src=pdf-body#spectroscopic-profile-of-dicyclopropyl-ketone-a-technical-guide
https://orgchemboulder.com/Spectroscopy/irtutor/ketonesir.shtml
https://orgchemboulder.com/Spectroscopy/irtutor/ketonesir.shtml
https://orgchemboulder.com/Spectroscopy/irtutor/ketonesir.shtml
https://cdnsciencepub.com/doi/pdf/10.1139/v67-044
https://www.benchchem.com/product/b103985/docs?utm_src=pdf-body#spectroscopic-profile-of-dicyclopropyl-ketone-a-technical-guide
https://www.benchchem.com/product/b103985/docs?utm_src=pdf-body#spectroscopic-profile-of-dicyclopropyl-ketone-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclopropyl-ketone
https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclopropyl-ketone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103985?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The ¹³C NMR spectrum provides information on the different carbon environments in

dicyclopropyl ketone.

Table 3: ¹³C NMR Spectral Data for Dicyclopropyl Ketone

Chemical Shift (δ, ppm) Assignment Reference

~210 C=O (carbonyl) [1][4]

~20 CH (methine) [1][4]

~10 CH₂ (methylene) [1][4]

Solvent: CDCl₃. The carbonyl carbon of cyclopropyl ketones typically resonates at a higher field

compared to their acyclic counterparts.[3]

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight of a compound and to gain

structural information from its fragmentation pattern.

Table 4: Mass Spectrometry (MS) Data for Dicyclopropyl Ketone

m/z Relative Intensity Assignment Reference

110 High [M]⁺ (Molecular Ion) [1][5][6]

69 Base Peak
[M - C₃H₅]⁺ (Loss of a

cyclopropyl radical)
[7][8]

41 High
[C₃H₅]⁺ (Cyclopropyl

cation)
[7][8]

Ionization Method: Electron Ionization (EI). The fragmentation is dominated by α-cleavage,

leading to the loss of a cyclopropyl radical to form a stable acylium ion.[9][10]
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The following are detailed methodologies for obtaining the spectroscopic data presented

above. These protocols are adapted from general procedures for the analysis of ketones.[11]

[12][13]

Infrared (IR) Spectroscopy Protocol
Sample Preparation (Neat Liquid):

Place a single drop of dicyclopropyl ketone directly onto the surface of a salt plate (e.g.,

NaCl or KBr).

Carefully place a second salt plate on top of the first, creating a thin liquid film between the

plates.

Ensure there are no air bubbles in the film.

Instrument Setup and Data Acquisition:

Record a background spectrum of the empty spectrometer to account for atmospheric CO₂

and H₂O.

Place the prepared salt plates in the sample holder of the FTIR spectrometer.

Acquire the IR spectrum over a range of 4000-400 cm⁻¹.

Co-add 16 to 32 scans to improve the signal-to-noise ratio.[11]

Data Processing:

The instrument software will automatically ratio the sample spectrum against the background

spectrum to generate the final transmittance or absorbance spectrum.

Identify and label the characteristic absorption bands, particularly the strong C=O stretch

around 1715 cm⁻¹.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Sample Preparation:

Accurately weigh approximately 10-20 mg of dicyclopropyl ketone.

Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a

clean, dry NMR tube.

Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift

referencing (0 ppm).[11]

Cap the NMR tube and gently invert it several times to ensure a homogeneous solution.

Instrument Setup and Data Acquisition:

Insert the NMR tube into a spinner turbine and place it in the sample gauge to ensure correct

positioning within the magnet.

Lock the spectrometer on the deuterium signal of the CDCl₃.

Shim the magnetic field to optimize its homogeneity and achieve sharp NMR signals.[12]

For ¹H NMR: Acquire the proton spectrum using a standard pulse sequence. A sufficient

number of scans should be acquired to obtain a good signal-to-noise ratio.

For ¹³C NMR: Acquire the carbon spectrum. Due to the low natural abundance of the ¹³C

isotope, a larger number of scans is required. Proton decoupling is typically used to simplify

the spectrum and enhance signal intensity.[11]

Data Processing and Analysis:

Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-

domain NMR spectrum.

Phase the spectrum to ensure all peaks are in the positive absorptive mode.

Calibrate the chemical shift scale using the TMS signal at 0 ppm.

Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.
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Assign the peaks in both the ¹H and ¹³C NMR spectra to the corresponding atoms in the

dicyclopropyl ketone molecule.

Mass Spectrometry (MS) Protocol
Sample Introduction:

For a volatile liquid like dicyclopropyl ketone, direct injection via a heated probe or gas

chromatography (GC) coupling is suitable.

If using GC-MS, dissolve a small amount of the sample in a volatile organic solvent (e.g.,

dichloromethane or diethyl ether).

Instrument Setup and Data Acquisition:

The sample is introduced into the ion source of the mass spectrometer, which is maintained

under a high vacuum.

In the ion source, the sample molecules are bombarded with a beam of high-energy

electrons (typically 70 eV for Electron Ionization).[14]

This causes the molecules to ionize and fragment.

The resulting positively charged ions are accelerated into the mass analyzer.

The mass analyzer separates the ions based on their mass-to-charge (m/z) ratio.

The detector records the abundance of each ion at a specific m/z value.

Data Analysis:

The mass spectrum is plotted as relative intensity versus m/z.

Identify the molecular ion peak ([M]⁺), which corresponds to the molecular weight of

dicyclopropyl ketone (110.15 g/mol ).[1][6]

Identify the base peak, which is the most intense peak in the spectrum.
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Analyze the fragmentation pattern to deduce structural information. For dicyclopropyl
ketone, look for characteristic losses of cyclopropyl groups.[7][8]

Visualizations
General Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like dicyclopropyl ketone.

Sample Preparation

Spectroscopic Analysis

Data Acquisition & Processing

Interpretation

Dicyclopropyl Ketone

Neat Liquid Film Solution in CDCl3 Dilute Solution

FTIR Spectroscopy NMR Spectroscopy Mass Spectrometry
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Structural Elucidation
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Caption: General workflow for spectroscopic analysis.
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This guide provides a foundational understanding of the spectroscopic characteristics of

dicyclopropyl ketone. The data and protocols presented herein are intended to be a valuable

resource for researchers in their analytical and synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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